Cas no 2613388-89-7 (Sodium 2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetate)

• Product Name: Sodium 2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetate
• CAS No: 2613388-89-7
• MF: C₆H₅N₂NaO₃
• MW: 176.105272054672
• MDL: MFCD33032209
• CID: 5663709
• PubChem ID: 155943795
• Update Time: 2023-09-11

Sodium 2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetate
• EN300-27736730
• 2613388-89-7
• Sodium 2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetate

• MDL： MFCD33032209
• Inchi： 1S/C6H6N2O3.Na/c9-5-1-2-7-4-8(5)3-6(10)11;/h1-2,4H,3H2,(H,10,11);/q;+1/p-1
• InChI Key： WORFDHPUFLANHW-UHFFFAOYSA-M
• SMILES： [Na+].O=C1C=CN=CN1CC(=O)[O-]

Computed Properties

• Exact Mass: 176.01978631g/mol
• Monoisotopic Mass: 176.01978631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų